Cas no 1491068-11-1 (2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one)

• Product Name: 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one
• CAS No: 1491068-11-1
• MF: C₈H₆F₂N₂O₃
• MW: 216.141648769379
• CID: 6048588
• PubChem ID: 65180091
• Update Time: 2025-10-30

2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(4,5-difluoro-2-nitrophenyl)-
• 2-Amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one
• EN300-1866818
• 1491068-11-1
• AKOS014514108
• CS-0289338
• 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one

• Inchi： 1S/C8H6F2N2O3/c9-5-1-4(8(13)3-11)7(12(14)15)2-6(5)10/h1-2H,3,11H2
• InChI Key： QQJFUAGDGMWMMN-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(F)=C(F)C=C1[N+]([O-])=O)CN

Computed Properties

• Exact Mass: 216.03464838g/mol
• Monoisotopic Mass: 216.03464838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Density: 1.491±0.06 g/cm3(Predicted)
• Boiling Point: 377.6±42.0 °C(Predicted)
• pka: 6.13±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one

Introduction to 2-Amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one (CAS No. 1491068-11-1)

2-Amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one, with the CAS number 1491068-11-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a nitro group and difluoro substitution on the phenyl ring, along with an amino group and a ketone functionality. These structural features contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical formula of 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one is C₉H₇F₂N₃O₃, and its molecular weight is approximately 237.16 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nitration, fluorination, and condensation steps. The synthesis process is highly controlled to ensure the purity and consistency of the final product, which is crucial for its application in pharmaceutical research.

In recent years, 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one has been studied for its potential biological activities. One of the key areas of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These findings have opened up new avenues for the development of targeted therapies against specific types of cancer.

The pharmacokinetic properties of 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one have also been studied to assess its suitability for clinical applications. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it a viable candidate for further development into drug formulations.

In addition to its therapeutic potential, 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one has been used as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows for easy functionalization through various chemical reactions, making it a valuable intermediate in organic synthesis. This versatility has led to its use in the development of novel materials and compounds with diverse applications in fields such as materials science and biotechnology.

The safety profile of 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one has been extensively evaluated through both in vitro and in vivo studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new chemical entity (NCE), ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one (CAS No. 1491068-11-1) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and potential uses, it holds great promise for contributing to the advancement of healthcare and medicine.